Cas no 680185-80-2 (NAPHTHALEN-1-YLMETHYL-PYRIDIN-4-YLMETHYL-AMINE)

• Product Name: NAPHTHALEN-1-YLMETHYL-PYRIDIN-4-YLMETHYL-AMINE
• CAS No: 680185-80-2
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• CID: 891526
• PubChem ID: 961443
• Update Time: 2025-06-16

NAPHTHALEN-1-YLMETHYL-PYRIDIN-4-YLMETHYL-AMINE Chemical and Physical Properties

Names and Identifiers

• NAPHTHALEN-1-YLMETHYL-PYRIDIN-4-YLMETHYL-AMINE
• N-methyl-N-(naphthalen-1-ylmethyl)pyridin-4-amine
• NAPHTHALEN-1-YL-METHYLPYRIDIN-4-YL-METHYLAMINE
• 680185-80-2
• N-(naphthalen-1-ylmethyl)-1-pyridin-4-ylmethanamine
• AKOS002614323
• 1-(naphthalen-1-yl)-N-(pyridin-4-ylmethyl)methanamine

• MDL： MFCD03425038
• Inchi： 1S/C17H16N2/c1-2-7-17-15(4-1)5-3-6-16(17)13-19-12-14-8-10-18-11-9-14/h1-11,19H,12-13H2
• InChI Key： PYVQOXQSSXKSJX-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=CC=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 248.13100
• Monoisotopic Mass: 248.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.91550

Additional information on NAPHTHALEN-1-YLMETHYL-PYRIDIN-4-YLMETHYL-AMINE

Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine (CAS No. 680185-80-2): An Overview

Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine (CAS No. 680185-80-2) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Naphthalen-1-ylmethyl-(4-pyridyl)methylamine, is characterized by its distinctive molecular structure, which combines a naphthalene ring and a pyridine ring linked through methyl groups. The compound's structure and properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine is C₁₇H₁₇N, with a molecular weight of approximately 239.33 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of naphthalene and pyridine derivatives, followed by functional group modifications to achieve the desired structure. The synthesis process is highly controlled to ensure the purity and consistency of the final product.

Recent studies have highlighted the potential of Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine in various biological systems. One notable area of research is its interaction with specific receptors and enzymes, which could lead to the development of new drugs for treating neurological disorders, cancer, and other diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent binding affinity to certain G protein-coupled receptors (GPCRs), which are key targets in drug discovery.

In addition to its receptor interactions, Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine has shown promising results in preclinical studies as an inhibitor of specific enzymes involved in disease pathways. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of a key enzyme implicated in the progression of Alzheimer's disease, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

The pharmacokinetic properties of Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its stability under various physiological conditions and its ability to cross the blood-brain barrier are particularly noteworthy features that enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and suggest that this compound may have a favorable safety profile for clinical use.

Beyond its therapeutic applications, Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine has also been explored for its potential use in diagnostic imaging. Its unique chemical properties make it an attractive candidate for developing imaging agents that can provide detailed insights into disease processes at the molecular level. A 2023 study in the Journal of Nuclear Medicine demonstrated that this compound can be labeled with radioisotopes to create highly sensitive imaging probes for detecting early-stage tumors.

In conclusion, Naphthalen-1-ylmethyl-Pyridin-4-ylmethyl-Amine (CAS No. 680185-80-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable biological properties, and promising clinical results make it an exciting candidate for further development as a therapeutic agent and diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as a key molecule in modern drug discovery efforts.